Cas no 1484895-42-2 (Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]-)

• Product Name: Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]-
• CAS No: 1484895-42-2
• MF: C₉H₁₁BrS
• MW: 231.152640581131
• CID: 5282357
• Update Time: 2025-05-20

Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]-
• 3-((1-(Bromomethyl)cyclopropyl)methyl)thiophene

• Inchi： 1S/C9H11BrS/c10-7-9(2-3-9)5-8-1-4-11-6-8/h1,4,6H,2-3,5,7H2
• InChI Key： LEAAMRQMFJCBJF-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC1(CBr)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]-

Recent Advances in the Study of Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]- (CAS: 1484895-42-2)

Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]-, with the CAS number 1484895-42-2, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene and cyclopropylmethyl bromide functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the design of novel therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its utility in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]-, serves as a critical building block in the development of kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

In addition to its applications in oncology, recent research has also explored the compound's role in the development of antimicrobial agents. A 2024 preprint article on bioRxiv detailed the synthesis of novel thiophene-based analogs using 1484895-42-2 as a precursor. These analogs demonstrated broad-spectrum antimicrobial activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.

Another notable advancement is the use of Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]-, in the field of chemical biology. Researchers have leveraged its reactive bromomethyl group to develop site-specific protein modification techniques. A 2023 paper in Angewandte Chemie described a novel bioconjugation strategy using this compound to selectively label cysteine residues in proteins, enabling precise tracking and analysis of protein dynamics in live cells. This approach has significant implications for understanding disease mechanisms and developing targeted therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 1484895-42-2. Recent studies have highlighted the need for optimized synthetic routes to improve yield and purity. A 2024 review in Organic Process Research & Development discussed various strategies for scaling up the production of this compound, including the use of flow chemistry and catalytic methods. These advancements are expected to facilitate its broader adoption in pharmaceutical research and development.

In conclusion, Thiophene, 3-[[1-(bromomethyl)cyclopropyl]methyl]-, represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Recent research has elucidated its potential as a building block for kinase inhibitors, antimicrobial agents, and protein modification tools. Continued efforts to optimize its synthesis and explore new applications are likely to further enhance its utility in the pharmaceutical and biotechnology industries.